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Compound of Interest

Compound Name: Hexamethyldistannane

Cat. No.: B1337061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexamethyldistannane ((CH₃)₃SnSn(CH₃)₃) is a versatile organotin reagent with significant

applications in organic synthesis, serving as a key precursor for the introduction of the

trimethylstannyl group in various molecules. Its utility in Stille cross-coupling reactions, the

synthesis of allylic and vinyl stannanes, and other organometallic transformations makes a

thorough understanding of its synthesis and purification paramount for researchers in

academia and industry. This guide provides a comprehensive overview of the primary synthetic

routes to hexamethyldistannane, detailed experimental protocols, and robust purification

methods to ensure high-purity material for demanding applications.

Synthesis of Hexamethyldistannane: Key
Methodologies
Several methods have been developed for the synthesis of hexamethyldistannane, with the

most common and efficient routes starting from trimethyltin chloride or trimethylstannane. A

newer, cost-effective method utilizing bis(trimethylstannyl)sulfide has also been reported.

Synthesis from Trimethyltin Chloride via Wurtz-type
Coupling
The reaction of trimethyltin chloride with a reducing agent, typically sodium metal, is a widely

employed method for the preparation of hexamethyldistannane. This reaction is a variation of
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the Wurtz coupling.

Reaction Pathway:

2 (CH₃)₃SnCl
Trimethyltin Chloride

(CH₃)₃SnSn(CH₃)₃
Hexamethyldistannane

2 Na
Sodium

Liquid NH₃ or
Petroleum Ether

2 NaCl
Sodium Chloride

2 (CH₃)₃SnH
Trimethylstannane

(CH₃)₃SnSn(CH₃)₃
Hexamethyldistannane

Base (e.g., LDA)

H₂

Hydrogen
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((CH₃)₃Sn)₂S
Bis(trimethylstannyl)sulfide

(CH₃)₃SnSn(CH₃)₃
Hexamethyldistannane

Reagent

Byproduct

Crude Hexamethyldistannane

Wash with H₂O

Extract with Benzene

Dry over Na₂SO₄

Rotary Evaporation

Fractional Distillation
(Vacuum)

Pure Hexamethyldistannane
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To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Purification of Hexamethyldistannane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337061#hexamethyldistannane-synthesis-and-
purification-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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